Cas no 1798459-88-7 (N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1798459-88-7
• MF: C₁₈H₁₇N₅O₂S
• MW: 367.424881696701
• CID: 5374953
• Update Time: 2025-07-09

N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[6-(furan-2-yl)imidazo[1,2-b]pyrazol-1-yl]ethyl]-2-methylsulfanylpyridine-3-carboxamide
• N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide

• Inchi： 1S/C18H17N5O2S/c1-26-18-13(4-2-6-20-18)17(24)19-7-8-22-9-10-23-16(22)12-14(21-23)15-5-3-11-25-15/h2-6,9-12H,7-8H2,1H3,(H,19,24)
• InChI Key： LJLHFKRKWAPIPI-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1C(NCCN1C2=CC(C3=CC=CO3)=NN2C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide

Comprehensive Overview of N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1798459-88-7)

The compound N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1798459-88-7) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its unique pyrazolo[1,5-a]imidazole core, combined with a furan-2-yl substituent and a methylsulfanyl group, makes it a promising candidate for various biomedical applications. Researchers are particularly intrigued by its potential as a modulator of specific biological pathways, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel heterocyclic compounds like N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide has surged, driven by advancements in targeted therapy and precision medicine. The compound's imidazole and pyridine moieties are known to interact with key enzymes and receptors, making it a subject of intense study in cancer research and neurodegenerative disease studies. Its CAS No. 1798459-88-7 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the most compelling aspects of this compound is its structure-activity relationship (SAR). The presence of the furan-2-yl group enhances its binding affinity to certain protein targets, while the methylsulfanyl moiety contributes to its metabolic stability. These features are critical for developing small-molecule inhibitors with high selectivity and minimal off-target effects. As the pharmaceutical industry shifts toward personalized medicine, compounds like 1798459-88-7 are at the forefront of innovation.

From a synthetic chemistry perspective, the preparation of N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide involves multi-step reactions, including cyclization and amide coupling. Researchers often optimize these processes to improve yield and purity, which are essential for preclinical studies. The compound's solubility and bioavailability are also key considerations, as they directly impact its efficacy in vivo.

In the context of drug repurposing, CAS No. 1798459-88-7 has been explored for its potential applications beyond its initial design. For instance, its ability to modulate inflammatory pathways has sparked interest in autoimmune disease research. Additionally, its neuroprotective properties are being investigated for conditions like Alzheimer's disease and Parkinson's disease. These diverse applications highlight the versatility of this compound.

The growing popularity of computational chemistry and AI-driven drug discovery has further accelerated research on N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide. Virtual screening and molecular docking studies have identified potential binding sites, paving the way for rational drug design. This aligns with the broader trend of leveraging big data and machine learning to streamline drug development.

In conclusion, N-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 1798459-88-7) represents a fascinating intersection of chemistry, biology, and technology. Its multifaceted applications, from oncology to neurology, underscore its potential to address unmet medical needs. As research continues to unfold, this compound is poised to play a pivotal role in the next generation of therapeutics.